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Compound of Interest

Compound Name: 3-AQC

Cat. No.: B10783418

Get Quote

This document provides detailed protocols for the preparation of stock solutions for two

compounds commonly abbreviated as 3-AQC: 3-Aminoquinuclidine dihydrochloride and 6-

Aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC). Researchers should verify the specific

compound required for their experimental needs by checking the CAS number.

Section 1: 3-Aminoquinuclidine Dihydrochloride
(CAS No. 6530-09-2)
Application: 3-Aminoquinuclidine dihydrochloride is a versatile building block in pharmaceutical

development, particularly for drugs targeting neurological disorders.[1][2] It is also utilized in

neuroscience research to investigate neurotransmitter systems.[1]

Physicochemical Data and Solubility
3-Aminoquinuclidine dihydrochloride is typically supplied as a solid. It is soluble in water, which

makes it suitable for preparing aqueous stock solutions.[1][3]
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Parameter Value Source

Molecular Formula C₇H₁₆Cl₂N₂ [4]

Molecular Weight 199.12 g/mol [4]

Appearance Solid [5]

Primary Solvent Water [1][3]

Storage (Solid)
Room Temperature, Inert

Atmosphere
[4]

Experimental Protocol: Preparation of Aqueous Stock
Solution
This protocol describes the preparation of a 10 mM aqueous stock solution of 3-

Aminoquinuclidine dihydrochloride.

Materials:

3-Aminoquinuclidine dihydrochloride (CAS No. 6530-09-2)

High-purity sterile water (e.g., Milli-Q or equivalent)

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes or micropipettes

Vortex mixer

Sterile microcentrifuge tubes for aliquots

Procedure:

Safety Precautions: Before starting, review the Safety Data Sheet (SDS).[3][6] Wear

appropriate personal protective equipment (PPE), including gloves and safety glasses.
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Calculate Required Mass: To prepare 10 mL of a 10 mM stock solution, calculate the mass of

3-Aminoquinuclidine dihydrochloride needed.

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass = 0.010 mol/L × 0.010 L × 199.12 g/mol = 0.019912 g = 19.91 mg

Weigh the Compound: Carefully weigh approximately 19.91 mg of 3-Aminoquinuclidine

dihydrochloride powder using an analytical balance.

Dissolution: Transfer the weighed powder to a sterile 15 mL conical tube. Add 10 mL of

sterile water to the tube.

Mixing: Cap the tube securely and vortex until the solid is completely dissolved. Ensure the

solution is clear.

Aliquoting: Dispense the stock solution into smaller, single-use, sterile microcentrifuge tubes.

This prevents contamination and degradation from repeated freeze-thaw cycles.[7]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

and preparation date. Store the aliquots under the appropriate conditions as outlined in the

table below.

Storage and Stability of Stock Solutions
Proper storage is critical to maintain the stability and activity of the stock solution.

Storage Temperature Shelf Life Notes

-20°C 1 month
Sealed storage, away from

moisture.[7]

-80°C 6 months
Recommended for long-term

storage.[7]

Note: Always handle the compound in a well-ventilated area.[3]
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Preparation

Storage

Legend

1. Calculate Mass
(e.g., 19.91 mg for 10mL of 10mM)

2. Weigh Compound

3. Add Solvent
(10 mL Water)

4. Vortex to Dissolve

5. Aliquot into
Single-Use Tubes

6. Store at -20°C or -80°C

Process Step

Workflow

Click to download full resolution via product page

Caption: Workflow for preparing 3-Aminoquinuclidine dihydrochloride stock solution.

Section 2: 6-Aminoquinolyl-N-hydroxysuccinimidyl
Carbamate (AQC) (CAS No. 148757-94-2)
Application: AQC is a pre-column derivatization reagent used for the analysis of primary and

secondary amines, such as amino acids, by HPLC with fluorescence detection.[8][9][10] It
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reacts with amines to form stable, highly fluorescent derivatives, enabling detection at

picomolar levels.[8][9]

Physicochemical Data and Solubility
AQC is typically supplied as a hygroscopic solid and is soluble in organic solvents but sparingly

soluble in aqueous buffers.[5]

Parameter Value Source

Molecular Formula C₁₄H₁₁N₃O₄ [5]

Molecular Weight 285.3 g/mol [5]

Appearance Solid [5]

Primary Solvents
DMSO, Dimethylformamide

(DMF)
[5]

Solubility in DMSO

~5 mg/mL[5] or 100 mg/mL

(ultrasonication may be

needed)[8]

[5][8]

Solubility in DMF ~1 mg/mL [5]

Storage (Solid) -20°C (Hygroscopic) [5]

Experimental Protocol: Preparation of DMSO Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of AQC in anhydrous DMSO.

Materials:

6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate (AQC) (CAS No. 148757-94-2)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Sterile, low-retention microcentrifuge tubes

Micropipettes with low-retention tips

Vortex mixer

Inert gas (e.g., Argon or Nitrogen), optional

Procedure:

Safety Precautions: Review the SDS for AQC and DMSO. Perform all work in a chemical

fume hood. Wear appropriate PPE, including chemical-resistant gloves and safety glasses.

Equilibrate Reagent: Allow the AQC vial to warm to room temperature before opening to

prevent moisture condensation, as the compound is hygroscopic.[5]

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution:

Mass (g) = 0.010 mol/L × 0.001 L × 285.3 g/mol = 0.002853 g = 2.85 mg

Weigh the Compound: Directly weigh approximately 2.85 mg of AQC into a sterile

microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube.[8] For maximum solubility in aqueous

buffers later, AQC should first be dissolved in DMSO.[5]

Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming or sonication can be used to aid dissolution if necessary.[11] Purging the vial

with an inert gas before capping can improve stability.[5]

Aliquoting and Storage: Dispense into small, single-use aliquots in low-retention tubes. This

is critical to avoid repeated freeze-thaw cycles and moisture contamination.[11]

Storage and Stability of Stock Solutions
AQC solutions require careful storage to prevent degradation.
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Storage Temperature Shelf Life Notes

-20°C (Solid) ≥ 4 years
Store protected from moisture.

[5]

-80°C (In Solvent) ~1 year

Recommended for stock

solutions.[11] Avoid repeated

freeze-thaw cycles.[11]

Note: Aqueous solutions of AQC are not recommended for storage longer than one day.[5]

Workflow Diagram
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Preparation (in Fume Hood)

Storage

Legend

1. Equilibrate AQC Vial
to Room Temperature

2. Weigh AQC
(e.g., 2.85 mg)

3. Add Solvent
(1 mL Anhydrous DMSO)

4. Vortex/Sonicate
to Dissolve

5. Aliquot into
Single-Use Tubes

6. Store at -80°C

Process Step

Workflow

Click to download full resolution via product page

Caption: Workflow for preparing 6-Aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC)

stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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